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Compound of Interest

Compound Name:
N-Phenyl-3-(piperidin-2-

yl)isoxazole-4-carboxamide

Cat. No.: B11809099

Get Quote

An In-depth Technical Guide to the Physicochemical Properties and Biological Activity of PHA-

543,613 (C15H17N3O2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
The molecular formula C15H17N3O2 represents a variety of isomers, each with unique

structural and functional characteristics. This guide focuses on a particularly significant

compound within this class: PHA-543,613. A potent and selective agonist of the α7 nicotinic

acetylcholine receptor (nAChR), PHA-543,613 has emerged as a valuable tool in neuroscience

research and a potential therapeutic agent for cognitive deficits associated with neurological

disorders such as schizophrenia and Alzheimer's disease.[1][2][3] This document provides a

comprehensive overview of its molecular and physicochemical properties, biological activity,

and the experimental methodologies relevant to its study.

Part 1: Molecular Identity and Physicochemical
Properties
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Chemical Identification
A precise understanding of a compound's identity is fundamental to its scientific investigation.

PHA-543,613 is systematically identified by the following nomenclature and registration

numbers:

Identifier Value

IUPAC Name
N-((3R)-1-Azabicyclo[2.2.2]oct-3-yl)furo[2,3-

c]pyridine-5-carboxamide[1]

CAS Number 1586767-92-1 (for hydrochloride salt)[1]

PubChem CID 56972222[1]

Molecular Formula C15H17N3O2

Molecular Weight 271.32 g/mol (free base)

Molecular Weight (HCl salt) 307.78 g/mol [1]

Physicochemical Characteristics
The physicochemical properties of PHA-543,613 are critical determinants of its behavior in

biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME)

profile.
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Property Value/Information Source

Physical State Solid
Implied from storage

recommendations

Solubility

Water: 30.78 mg/mL (100 mM

for HCl salt), DMSO: 7.69

mg/mL (25 mM for HCl salt)

[1]

Storage Store at +4°C [1]

Purity ≥98% (by HPLC) [1]

Brain Penetrance
Orally active and brain

penetrant
[1][2]

Part 2: Biological Activity and Mechanism of Action
Primary Pharmacological Target: The α7 Nicotinic
Acetylcholine Receptor
PHA-543,613 is a potent and selective agonist for the α7 nicotinic acetylcholine receptor.[1][2]

The α7 nAChR is a ligand-gated ion channel widely expressed in the central nervous system,

particularly in regions crucial for cognitive functions like the hippocampus and prefrontal cortex.

[3] Its activation by agonists such as acetylcholine or PHA-543,613 leads to the influx of

cations, primarily Ca2+, which in turn modulates various downstream signaling pathways

involved in learning, memory, and attention.

Selectivity Profile
A key feature of PHA-543,613 is its high selectivity for the α7 nAChR over other nicotinic

receptor subtypes (e.g., α3β4, α1β1γδ, α4β2) and the 5-HT3 receptor.[1][2] This selectivity

minimizes off-target effects, making it a cleaner pharmacological tool for studying α7 nAChR

function and a more desirable candidate for therapeutic development.

Therapeutic Potential and Research Applications
The specific activation of α7 nAChRs by PHA-543,613 has been shown to have several

beneficial effects in preclinical models:
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Cognitive Enhancement: It has been demonstrated to improve memory deficits in animal

models of Alzheimer's disease and scopolamine-induced amnesia.[3][4] PHA-543,613

treatment can restore synaptic protein levels and improve long-term potentiation (LTP), a

cellular mechanism underlying learning and memory.[3]

Sensory Gating: The compound positively influences sensory gating, a process that is

deficient in schizophrenia.[1][2]

Regulation of Food Intake: Central administration of PHA-543,613 has been shown to

reduce food intake and body weight in animal models, suggesting a potential role for the α7

nAChR in the regulation of appetite.[5][6]

The following diagram illustrates the proposed mechanism of action of PHA-543,613 at the

neuronal level.
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PHA-543,613 α7 nAChR
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Ca²⁺

Influx Downstream Signaling
(e.g., CaMKII, CREB)

Activates Improved Cognitive Function
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Click to download full resolution via product page

Caption: Mechanism of action of PHA-543,613 at the α7 nAChR.

Part 3: Experimental Protocols and Methodologies
Preparation of Stock Solutions
Given its solubility profile, PHA-543,613 hydrochloride can be prepared as stock solutions for in

vitro and in vivo studies.

Protocol for a 10 mM Stock Solution in Water:

Weighing: Accurately weigh the required amount of PHA-543,613 hydrochloride (MW: 307.78

g/mol ). For 1 mL of a 10 mM solution, 3.078 mg is needed.
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Dissolution: Add the weighed compound to a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of sterile, deionized water to the tube.

Mixing: Vortex the solution until the compound is completely dissolved.

Storage: Store the stock solution at -20°C for long-term use. For short-term use, it can be

stored at 4°C.

In Vivo Administration Workflow
The oral activity and brain penetrance of PHA-543,613 make it suitable for various in vivo

administration routes. The following workflow outlines a general procedure for

intracerebroventricular (ICV) injection in rodent models, a common method for studying its

central effects.[5]
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Caption: General workflow for ICV administration of PHA-543,613.
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Conclusion
PHA-543,613 stands out as a well-characterized and highly selective α7 nicotinic acetylcholine

receptor agonist. Its favorable physicochemical properties, including oral bioavailability and

brain penetrance, coupled with its potent biological activity, make it an invaluable tool for

investigating the role of the α7 nAChR in cognitive processes and a promising lead compound

for the development of novel therapeutics for a range of neurological and psychiatric disorders.

This guide provides a foundational understanding of its core attributes to support ongoing and

future research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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